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Compound of Interest

Compound Name: MK-0812 Succinate

Cat. No.: B609077 Get Quote

Technical Support Center: MK-0812 Succinate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

MK-0812 Succinate.

Frequently Asked Questions (FAQs)
Q1: What is MK-0812 Succinate and what is its mechanism of action?

A1: MK-0812 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2).[1]

[2][3] Its succinate salt form is often used in research. MK-0812 functions by blocking the

binding of its ligand, chemokine (C-C motif) ligand 2 (CCL2), also known as monocyte

chemoattractant protein-1 (MCP-1), to CCR2.[1] This interaction is crucial for the recruitment of

monocytes and macrophages to sites of inflammation. By inhibiting this signaling pathway, MK-

0812 reduces the infiltration of these inflammatory cells, making it a subject of investigation for

various inflammatory and fibrotic diseases.

Q2: What are the recommended solvents for dissolving MK-0812 Succinate?

A2: MK-0812 Succinate is soluble in organic solvents such as DMSO. For in vivo studies,

specific formulations are recommended, which may include a combination of solvents like

DMSO, PEG300, Tween-80, and saline, or corn oil.[4] It is crucial to use newly opened,

anhydrous DMSO, as hygroscopic DMSO can significantly impact solubility.[1]
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Q3: How should MK-0812 Succinate powder and stock solutions be stored?

A3: For long-term storage, the solid powder form of MK-0812 Succinate should be stored at

-20°C for up to 3 years or at 4°C for up to 2 years.[1] Stock solutions in solvent should be

stored at -80°C for up to 2 years or at -20°C for up to 1 year.[1] To prevent degradation from

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller

volumes for storage.[4]

Troubleshooting Guide: MK-0812 Succinate
Precipitation
Q4: My MK-0812 Succinate has precipitated out of solution. What are the common causes?

A4: Precipitation of MK-0812 Succinate can occur due to several factors:

Solvent Choice and Quality: Using a solvent in which the compound has low solubility or

using a solvent that has absorbed water (e.g., old DMSO) can lead to precipitation.

Concentration: Exceeding the solubility limit of MK-0812 Succinate in the chosen solvent

system will cause it to precipitate.

pH of the Solution: The solubility of succinate salts can be pH-dependent. A shift in the pH of

your aqueous solution could decrease solubility. Generally, the solubility of succinic acid

decreases as the pH decreases.[5]

Temperature: A decrease in temperature can lower the solubility of the compound, leading to

precipitation.

Improper Mixing or Dissolution Technique: Insufficient mixing or failure to completely dissolve

the compound initially can result in precipitation over time.

Interactions with Other Components: Components in your experimental medium (e.g., salts

in a buffer) could interact with MK-0812 Succinate, reducing its solubility.

Q5: What immediate steps can I take to redissolve precipitated MK-0812 Succinate?

A5: If you observe precipitation, you can try the following methods to redissolve the compound:
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Sonication: Place the solution in an ultrasonic bath. The energy from sonication can help to

break up the precipitate and facilitate dissolution.[4]

Gentle Warming: Gently warm the solution. For many compounds, solubility increases with

temperature.[6] Be cautious and avoid excessive heat, as it could potentially degrade the

compound.

Vortexing: Vigorous mixing by vortexing can help to redissolve the precipitate.

If these steps do not resolve the issue, you may need to reconsider your solution preparation

method.

Experimental Protocols & Data
Solubility Data for MK-0812
The following table summarizes the reported solubility of MK-0812 in various solvents. Note

that the succinate salt form may have different solubility characteristics.

Solvent Concentration Notes

DMSO 100 mg/mL (212.97 mM)

Requires sonication;

hygroscopic DMSO can affect

solubility.[1]

DMF 15 mg/mL

Ethanol 10 mg/mL [2]

DMF:PBS (pH 7.2) (1:20) 0.04 mg/mL [2]

Recommended In Vivo Formulation
For in vivo experiments, a multi-solvent system is often required to achieve a clear, stable

solution.
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Protocol Solvent Composition Final Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.25 mM)[4]

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (4.25 mM)[4]

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.25 mM)[4]

Methodology for In Vivo Formulation (Protocol 1):

Prepare a stock solution of MK-0812 Succinate in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution and add it to

400 µL of PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix well.[4]

Visualizations
CCR2 Signaling Pathway
The following diagram illustrates the simplified signaling cascade initiated by the binding of

CCL2 to its receptor CCR2, which is inhibited by MK-0812.
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Caption: Simplified CCR2 signaling pathway inhibited by MK-0812.

Troubleshooting Workflow for Precipitation
This workflow provides a logical approach to diagnosing and resolving precipitation issues with

MK-0812 Succinate.
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Caption: Troubleshooting workflow for MK-0812 Succinate precipitation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609077?utm_src=pdf-body-img
https://www.benchchem.com/product/b609077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b609077?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-diagram-of-the-CCL2-CCR2-axis-and-its-associated-signaling-pathways-CCR2-a_fig1_388285041
https://www.researchgate.net/figure/Schematic-diagram-of-the-CCL2-CCR2-axis-and-its-signaling-pathway-CCR2-is-a-G-PCR-Upon_fig2_363107826
https://www.researchgate.net/figure/Schematic-representation-of-signaling-pathways-in-the-liver-of-CCR2-and-its-ligands-A_fig1_358863637
https://www.researchgate.net/figure/Schematic-diagram-of-the-MCP-1-CCL2-CCR2-axis-and-its-signaling-pathway-Upon-the-binding_fig4_375720523
https://www.researchgate.net/publication/287304926_Measurement_and_correlation_of_solubilities_of_succinic_acid_in_high_sodium_salt_solution
https://www.solubilityofthings.com/succinic-acid
https://www.benchchem.com/product/b609077#troubleshooting-mk-0812-succinate-precipitation-in-solution
https://www.benchchem.com/product/b609077#troubleshooting-mk-0812-succinate-precipitation-in-solution
https://www.benchchem.com/product/b609077#troubleshooting-mk-0812-succinate-precipitation-in-solution
https://www.benchchem.com/product/b609077#troubleshooting-mk-0812-succinate-precipitation-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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